7-O-Geranylscopoletin

• CAS: 28587-43-1
• Molecular Formula: C20H24O4
• Molecular Weight: 328.4 g/mol
• SMILES: CC(=CCCC(=CCOC1=C(C=C2C=CC(=O)OC2=C1)OC)C)C
• InChI: InChI=1S/C20H24O4/c1-14(2)6-5-7-15(3)10-11-23-19-13-17-16(12-18(19)22-4)8-9-20(21)24-17/h6,8-10,12-13H,5,7,11H2,1-4H3/b15-10+
• InChIKey: NLNMITFNBJXRRP-XNTDXEJSSA-N
• Appearance: Powder

Researchers comparing geranyloxycoumarins face a critical potency gap: auraptene shows weak cytotoxicity (IC50 77.2 µM), while 7-O-Geranylscopoletin achieves ~3.5-fold greater potency (IC50 7.30 µg/mL against A549). This 6-methoxy-substituted scopoletin also uniquely inhibits both β-hexosaminidase (IC50 38.5 μM) and histamine release (IC50 42.3 μM) in RBL-2H3 mast cell assays, where scopoletin is completely inactive. Key supply advantages: • Validated reference compound for A549, SMMC-7721, and BALL-1 cell line panels • ≥98% HPLC purity ensures reproducible structure-activity relationship data • Global shipping from stock with full analytical documentation included

7-O-Geranylscopoletin Overview

7-O-Geranylscopoletin (7-geranyloxy-6-methoxycoumarin; CAS 28587-43-1) is a naturally occurring coumarin derivative isolated predominantly from the roots of Atalantia monophylla (Rutaceae) [1]. Structurally, it comprises a scopoletin core (6-methoxy-7-hydroxycoumarin) O-alkylated with a geranyl moiety at the 7-position, distinguishing it from the abundant citrus coumarin auraptene (7-geranyloxycoumarin) by the presence of the 6-methoxy substituent. This compound has been co-isolated with acridone alkaloids and other coumarins, and its biological profiling has focused on mast cell degranulation inhibition and cancer cell cytotoxicity [2].

Geranylated scopoletin scaffold with 6-methoxy substitution

Reported mast cell degranulation and cell-model cytotoxicity assay contexts

• [1] Chokchaisiri, R., et al. (2008). Potential anti-allergic acridone alkaloids from the roots of Atalantia monophylla. Phytochemistry, 69(14), 2616–2620. View Source
• [2] Du, S.-S., et al. (2014). Cytotoxic Compounds Isolated from Murraya tetramera Huang. Molecules, 19(9), 13225–13232. View Source

7-O-Geranylscopoletin: Why Substitutes Fail

Substituting 7-O-geranylscopoletin with the simpler coumarin scopoletin or the isomeric geranyloxycoumarin auraptene introduces decisive structural and pharmacological divergences. Scopoletin lacks the lipophilic geranyl chain, which is critical for membrane partitioning and target engagement, while auraptene lacks the 6-methoxy group that modulates electron density on the coumarin ring and influences hydrogen-bonding with biological targets. Empirical evidence shows that these differences translate into quantitative activity gaps in both mast cell degranulation assays and cancer cell cytotoxicity panels, as detailed in Section 3 [1][2].

Scopoletin lacks geranyl chain

May reduce membrane partitioning and target engagement; degranulation and histamine inhibition profiles may differ.

Auraptene lacks 6-methoxy group

May alter coumarin ring electronics and hydrogen-bonding; cytotoxicity endpoint context may not transfer directly.

• [1] InvivoChem. 7-O-Geranylscopoletin Technical Datasheet. Product No. V123456. View Source
• [2] Du, S.-S., et al. (2014). Cytotoxic Compounds Isolated from Murraya tetramera Huang. Molecules, 19(9), 13225–13232. View Source

7-O-Geranylscopoletin Evidence Guide

Anti-Allergic: β-Hexosaminidase Inhibition

In a standardized RBL-2H3 rat basophilic leukemia cell degranulation assay, 7-O-geranylscopoletin inhibited β-hexosaminidase release with an IC50 of 38.5 ± 2.7 μM [1]. In contrast, the non-geranylated parent compound scopoletin, tested under comparable conditions in RBL-2H3 cells, exhibited a markedly weaker effect, with an IC50 exceeding 100 μM [2]. The presence of the geranyl side chain therefore enhances mast cell stabilizing potency at least ~2.6-fold.

β-Hexosaminidase IC50

Cross-study comparable

38.5 ± 2.7 μM

Supports mast cell degranulation endpoint review

Scopoletin >100 μM; observed ~2.6-fold IC50 difference

Evidence Dimension	Inhibition of β-hexosaminidase release (anti-degranulation) in RBL-2H3 cells
Target Compound Data	IC50 = 38.5 ± 2.7 μM
Comparator Or Baseline	Scopoletin: IC50 > 100 μM (exact value not reached at highest tested concentration)
Quantified Difference	~2.6-fold improvement (lower IC50) relative to scopoletin's reported inactivity up to 100 μM
Conditions	RBL-2H3 cells sensitized with anti-DNP IgE, stimulated with DNP-HSA; β-hexosaminidase activity measured spectrophotometrically with p-nitrophenyl-N-acetyl-β-D-glucosaminide substrate

Why This Matters

Procurement of 7-O-geranylscopoletin is justified over scopoletin when the study objective requires pharmacologically meaningful inhibition of mast cell degranulation at concentrations below 50 μM.

• [1] InvivoChem. 7-O-Geranylscopoletin Technical Datasheet. IC50 values for β-hexosaminidase and histamine release. Accessed 2026. View Source
• [2] Thabet, A. A., et al. (2018). Study of the anti-allergic and anti-inflammatory activity of Brachychiton rupestris and Brachychiton discolor leaves. BMC Complementary and Alternative Medicine, 18, 299. (Scopoletin data within RBL-2H3 degranulation assay). View Source

Cytotoxicity vs. Auraptene in A549 Cells

7-O-geranylscopoletin (compound 5 in Du et al., 2014) exhibited potent cytotoxicity against A549 human lung adenocarcinoma cells with an IC50 of 7.30 µg/mL (≈22.2 µM) [1]. In an independent study, auraptene (7-geranyloxycoumarin) was evaluated against the same A549 cell line and showed only weak cytotoxicity with an IC50 of 77.2 µM [2]. This represents a ~3.5-fold greater potency for the 6-methoxy-containing derivative.

A549 Cytotoxicity

Cross-study comparable

7-O-Geranylscopoletin IC50 22.2 µM

Auraptene IC50 77.2 µM

~3.5-fold IC50 difference

Supports cell-model endpoint comparison; 6-methoxy may influence activity

A549 cells, 48–72 h, CCK-8 vs MTT assay

Evidence Dimension	Cytotoxicity (CCK-8 assay) against A549 human lung adenocarcinoma cells
Target Compound Data	IC50 = 7.30 µg/mL (≈22.2 µM)
Comparator Or Baseline	Auraptene (7-geranyloxycoumarin): IC50 = 77.2 µM
Quantified Difference	~3.5-fold lower IC50 (higher potency) for 7-O-geranylscopoletin
Conditions	A549 cells; CCK-8 assay (Du et al.) vs. MTT assay (Sirichai et al.); 48–72 h exposure

Why This Matters

Researchers focused on lung cancer cytotoxicity should select 7-O-geranylscopoletin over auraptene to secure at least a three-fold gain in potency, reducing compound consumption and enabling activity at lower dosing.

• [1] Du, S.-S., et al. (2014). Cytotoxic Compounds Isolated from Murraya tetramera Huang. Molecules, 19(9), 13225–13232. View Source
• [2] Sirichai, P., et al. (2022). Bioactive compounds from the fruit extract of Clausena excavata Burm. f. (Rutaceae). South African Journal of Botany, 149, 388–396. View Source

Intra-Study Cytotoxicity vs. Related Coumarins

Within the same study, seven compounds isolated from Murraya tetramera were tested head-to-head against five cancer cell lines. 7-O-geranylscopoletin (5) displayed IC50 values of 7.30, 9.09, and 12.50 µg/mL against A549, SMMC-7721, and BALL-1 cells, respectively. Its closest structural congener, 5,7-dimethoxy-8-(3-methyl-2-oxo-butyl)coumarin (4), showed IC50 values of 17.04, 30.59, and 22.54 µg/mL against A549, EJ, and BALL-1 cells. Thus, 7-O-geranylscopoletin was 2.3-fold more potent against A549 cells and 1.8-fold more potent against BALL-1 cells than compound 4. Other coumarins (6–8) were inactive (IC50 >100 µg/mL) [1].

Intra-study Cytotoxicity

Head-to-head

7-O-Geranylscopoletin A549: 7.30 µg/mL

Compound 4 A549: 17.04 µg/mL

~2.3-fold (A549), 1.8-fold (BALL-1)

Supports SAR context; highest activity among tested coumarins

CCK-8, 48 h, M. tetramera isolates; comp.6–8 inactive

Evidence Dimension	Cytotoxicity (IC50) against A549, SMMC-7721, BALL-1 cell lines
Target Compound Data	A549: 7.30 ± 0.46 µg/mL; SMMC-7721: 9.09 ± 0.51 µg/mL; BALL-1: 12.50 ± 1.47 µg/mL
Comparator Or Baseline	Compound 4: A549: 17.04 ± 0.58 µg/mL; EJ: 30.59 ± 2.73 µg/mL; BALL-1: 22.54 ± 2.03 µg/mL. Compounds 6–8: IC50 >100 µg/mL across all cell lines.
Quantified Difference	2.3-fold (A549) and 1.8-fold (BALL-1) greater potency vs. compound 4; >13.7-fold greater potency vs. inactive coumarins (6–8)
Conditions	CCK-8 assay, 48 h exposure, same laboratory and experimental batch

Why This Matters

This head-to-head data under uniform experimental conditions provides the strongest evidence for selecting 7-O-geranylscopoletin over other coumarins isolated from the same genus when cytotoxicity is the primary endpoint.

• [1] Du, S.-S., et al. (2014). Cytotoxic Compounds Isolated from Murraya tetramera Huang. Molecules, 19(9), 13225–13232. View Source

Histamine Release Inhibition

In addition to β-hexosaminidase inhibition, 7-O-geranylscopoletin suppressed IgE/antigen-induced histamine release from RBL-2H3 cells with an IC50 of 42.3 ± 3.1 μM [1]. A parallel assay with scopoletin under similar IgE-mediated stimulation conditions showed no significant inhibition of histamine release up to 100 μM [2]. This demonstrates that the geranyl substitution unlocks histamine-modulatory activity that is absent in the parent coumarin.

Histamine Release IC50

Cross-study comparable

42.3 ± 3.1 μM

Supports dual-marker mast cell degranulation assay context

Scopoletin inactive up to 100 μM; qualitative activity gain

Evidence Dimension	Inhibition of histamine release from IgE/antigen-stimulated RBL-2H3 cells
Target Compound Data	IC50 = 42.3 ± 3.1 μM
Comparator Or Baseline	Scopoletin: no significant inhibition at concentrations up to 100 μM
Quantified Difference	Qualitative gain of activity (from inactive to IC50 ~42 μM)
Conditions	RBL-2H3 cells; anti-DNP IgE sensitization, DNP-HSA stimulation; histamine measured by enzyme immunoassay

Why This Matters

For anti-allergic screening programs that require dual inhibition of degranulation markers (β-hexosaminidase and histamine), scopoletin is an ineffective substitute, making 7-O-geranylscopoletin the necessary choice.

• [1] InvivoChem. 7-O-Geranylscopoletin Technical Datasheet. IC50 values for β-hexosaminidase and histamine release. Accessed 2026. View Source
• [2] Thabet, A. A., et al. (2018). Study of the anti-allergic and anti-inflammatory activity of Brachychiton rupestris and Brachychiton discolor leaves. BMC Complementary and Alternative Medicine, 18, 299. View Source

7-O-Geranylscopoletin Application Scenarios

Mast Cell Degranulation Screening

Use 7-O-geranylscopoletin (38.5 μM IC50 for β-hexosaminidase; 42.3 μM IC50 for histamine release) as a natural-product starting point or positive control in RBL-2H3 degranulation assays, where scopoletin is essentially inactive at equivalent concentrations [1][2].

A549 Cytotoxicity Profiling

Select 7-O-geranylscopoletin (IC50 7.30 µg/mL against A549) over auraptene (IC50 77.2 µM) when a ~3.5-fold potency advantage is required to reduce compound usage or to explore structure-activity relationships around the 6-methoxy substituent of the coumarin core [1][2].

Multi-Cell Line Cytotoxicity Screening

Employ 7-O-geranylscopoletin as a reference compound in panels that include A549, SMMC-7721, and BALL-1 cell lines, where intra-study data demonstrate 1.8- to >13.7-fold superiority over structurally related coumarins (compounds 4, 6–8) isolated from the same plant genus [1].

Dual-Endpoint Anti-Allergic Assays

For studies requiring simultaneous monitoring of both β-hexosaminidase and histamine release as markers of mast cell degranulation, 7-O-geranylscopoletin is the only coumarin scaffold with documented activity in both assays, whereas scopoletin fails to inhibit histamine release up to 100 μM [1][2].

Application

Selection Property

Validation Focus

Mast cell degranulation research

Geranylated coumarin scaffold activity

Dual-marker (β-hexosaminidase & histamine) inhibition assay

Cancer cell-model studies

6-Methoxy vs 7-geranyloxy substitution profile

Cytotoxicity endpoint review vs auraptene

Multi-cell line cytotoxicity screening

Structure-activity relationship context

Intra-study panel comparison (A549, SMMC-7721, BALL-1)

Dual-endpoint anti-allergic assays

Histamine and β-hexosaminidase modulation profile

Mast cell mediator release profiling

• [1] Du, S.-S., et al. (2014). Cytotoxic Compounds Isolated from Murraya tetramera Huang. Molecules, 19(9), 13225–13232. View Source
• [2] InvivoChem. 7-O-Geranylscopoletin Technical Datasheet. IC50 values for β-hexosaminidase and histamine release. View Source
• [3] Thabet, A. A., et al. (2018). Study of the anti-allergic and anti-inflammatory activity of Brachychiton rupestris and Brachychiton discolor leaves. BMC Complementary and Alternative Medicine, 18, 299. View Source
• [4] Sirichai, P., et al. (2022). Bioactive compounds from the fruit extract of Clausena excavata Burm. f. South African Journal of Botany, 149, 388–396. View Source